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Compound of Interest

Compound Name: Methoxyperfluorobutane

Cat. No.: B062403

Introduction

Methoxyperfluorobutane, a hydrofluoroether (HFE), is a versatile fluid utilized across a range
of scientific and industrial applications. This technical guide provides a comprehensive
overview of its synonyms, trade names, physicochemical properties, and key experimental
applications, with a focus on its relevance to researchers, scientists, and professionals in drug
development. Methoxyperfluorobutane is recognized for its favorable environmental and
safety profile, positioning it as a viable alternative to ozone-depleting substances and
compounds with high global warming potential.

Synonyms and Chemical Identity

Methoxyperfluorobutane is a mixture of two inseparable isomers, which are considered to
have essentially identical properties.[1] The primary chemical synonyms and identifiers are
detailed below:

e Chemical Name: Methoxy-nonafluorobutane

e Isomeric Composition:
o Methyl nonafluoroisobutyl ether: (CF3)2CFCF20CHs (approximately 60%)
o Methyl nonafluorobutyl ether: CFsCF2CF2CF20CHs (approximately 40%)

e CAS Numbers:
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o Mixture: 163702-07-6 and 163702-08-7

o Methyl nonafluorobutyl ether: 163702-07-6

o Methyl nonafluoroisobutyl ether: 163702-08-7

e Other Synonyms: Nonafluorobutyl methyl ether, Methyl perfluorobutyl ether, Perfluorobutyl

methyl ether.[2][3]

Trade Names and Replacements

The most widely recognized trade name for methoxyperfluorobutane is HFE-7100.

Historically, this product was predominantly manufactured by 3M™ under the name Novec™

7100 Engineered Fluid. However, 3M has phased out the production of Novec™ fluids.[4]

Consequently, several companies now offer direct, chemically equivalent replacements.

Table 1: Common Trade Names and Replacements for Methoxyperfluorobutane

Trade Name

Manufacturer/Supplier

Notes

Novec™ 7100

3M™ (discontinued)

The original and most widely

known trade name.

BestSolv® 7100

Best Technology

Marketed as an exact molecule

replacement for Novec™ 7100.

[5]

ETI 7100

Enviro Tech International, Inc.

An exact-isomer replacement
for Novec™ 7100.[6]

Promosolv™ DR3

Inventec Performance

Chemicals

A drop-in replacement for
Novec™ 7100.[7]

Samsol™ HFE71 FP

Samuel Banner Chemicals

A chemically equivalent
alternative to Novec™ 7100.[7]

MicroCare™ HFE7100

MicroCare LLC

A chemically equivalent fluid to
3M™ Novec™ 7100.
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Physicochemical Properties

The unique combination of physicochemical properties of methoxyperfluorobutane makes it

suitable for a variety of specialized applications.

Table 2: Physicochemical Properties of Methoxyperfluorobutane (HFE-7100)

Property

Value

Molecular Formula

CsH3F-O

Molecular Weight 250.06 g/mol [2][8]
Appearance Clear, colorless liquid[8][9]
Odor Low odor/Slight, ethereal[9][10]
Boiling Point 61 °C[11]

Melting Point -135 °C[2][8]

Density (at 25 °C)

1.52 g/mL[12]

Vapor Pressure (at 25 °C)

202 mmHg[11]

Surface Tension (at 25 °C)

13.6 dynes/cm[11]

Viscosity (kinematic, at 25 °C)

0.45 centistokes

Solubility of Water in Solvent

95 ppmw[11]

Solubility in Water

12 ppmw][10]

Ozone Depletion Potential (ODP) 0[11]
Global Warming Potential (GWP, 100-yr ITH) 320[11]
VOC Status (US EPA) Exempt[5]
Flash Point None[11]

Logical Relationship between Properties and

Applications
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The inherent properties of methoxyperfluorobutane directly inform its utility in various
applications. The following diagram illustrates these relationships.
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Relationship between HFE-7100's properties and its applications.

Experimental Protocols

Methoxyperfluorobutane's unique properties make it a valuable tool in various laboratory and
industrial processes. Detailed below are protocols for some of its key applications.

Vapor Degreasing for Precision Cleaning

Vapor degreasing is a highly effective method for cleaning sensitive components, such as
medical devices and electronics, to a high degree of cleanliness. HFE-7100 is well-suited for
this application due to its non-flammability, low surface tension, and material compatibility.[1]

Objective: To remove contaminants (e.g., oils, greases, particulates) from a solid substrate.

Materials:

Vapor degreaser unit (with boil sump and rinse sump)

Methoxyperfluorobutane (HFE-7100)

Contaminated parts to be cleaned

Personal Protective Equipment (PPE): safety glasses, gloves

Protocol:

o System Preparation: Ensure the vapor degreaser is clean and functioning correctly. Fill the
boil sump with HFE-7100 to the recommended level.

e Heating: Turn on the heater for the boil sump. The solvent will begin to boil and create a
vapor zone above the sumps. Cooling coils at the top of the unit will condense the vapor,
maintaining the vapor zone and preventing solvent loss.

o Vapor Cleaning: Place the contaminated parts in a basket and lower them into the vapor
zone. The hot vapor will condense on the cooler parts, dissolving the contaminants. This
condensate then drips back into the boil sump.
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» Rinse (Optional): For higher cleanliness, the parts can be immersed in the rinse sump, which
contains pure, distilled solvent.

» Final Vapor Rinse and Drying: Raise the parts back into the vapor zone for a final rinse with
pure condensed solvent.

o Removal: Slowly lift the parts out of the vapor zone, allowing them to dry completely before
removal from the degreaser. The parts will emerge clean, dry, and spot-free.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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